N,N-dicyclohexyl-N'-(4-nitrophenyl)terephthalamide

• IUPAC Name: 4-N,4-N-dicyclohexyl-1-N-(4-nitrophenyl)benzene-1,4-dicarboxamide
• InChI: InChI=1S/C26H31N3O4/c30-25(27-21-15-17-24(18-16-21)29(32)33)19-11-13-20(14-12-19)26(31)28(22-7-3-1-4-8-22)23-9-5-2-6-10-23/h11-18,22-23H,1-10H2,(H,27,30)
• InChI Key: NRUKOHAZRPPQAU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N(C2CCCCC2)C(=O)C3=CC=C(C=C3)C(=O)NC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C26H31N3O4
• Molecular Weight: 449.5 g/mol

Description

N,N-dicyclohexyl-N'-(4-nitrophenyl)terephthalamide, commonly known as DCTPA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DCTPA is a white crystalline powder that is soluble in organic solvents like chloroform, methanol, and ethanol.

Mechanism of Action

The mechanism of action of DCTPA is not fully understood. However, it is believed that DCTPA chelates metal ions by forming stable complexes with them. The formation of these complexes prevents the metal ions from interacting with other molecules, leading to a decrease in their biological activity. This property of DCTPA makes it a useful tool for studying the role of metal ions in biological systems.
Biochemical and Physiological Effects:
DCTPA has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of metalloproteases, enzymes that play a crucial role in the breakdown of extracellular matrix proteins. DCTPA has also been shown to inhibit the activity of superoxide dismutase, an antioxidant enzyme that protects cells from oxidative damage.

Advantages and Limitations for Lab Experiments

DCTPA has several advantages for use in lab experiments. It is cost-effective, easy to synthesize, and has a high yield. Additionally, DCTPA is highly soluble in organic solvents, making it easy to work with in the lab. However, DCTPA has some limitations. It is not very soluble in water, which can limit its use in some biological experiments. Additionally, the mechanism of action of DCTPA is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research involving DCTPA. One potential area of research is the development of DCTPA-based fluorescent probes for the detection of metal ions in living cells. Additionally, the potential use of DCTPA in the treatment of cancer should be further explored. Finally, the mechanism of action of DCTPA should be studied in more detail to gain a better understanding of its biological effects.
Conclusion:
In conclusion, DCTPA is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a cost-effective and easy-to-synthesize compound that has several potential applications in various fields of research. While the mechanism of action of DCTPA is not fully understood, it has been shown to have several biochemical and physiological effects. Further research is needed to fully understand the potential of DCTPA in various fields of research.

Scientific Research Applications

DCTPA has been extensively used in scientific research for various applications. It is commonly used as a chelating agent for metal ions like copper, zinc, and nickel. DCTPA has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, DCTPA has been used as a fluorescent probe for the detection of metal ions in biological samples.